Cas no 87254-55-5 (2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate)

• Product Name: 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate
• CAS No: 87254-55-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 708756
• PubChem ID: 18525712
• Update Time: 2025-11-02

2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzofuran,2,3-dihydro-7-isocyanato-2,2-dimethyl-
• 7-isocyanato-2,2-dimethyl-3H-1-benzofuran
• 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate
• Benzofuran, 2,3-dihydro-7-isocyanato-2,2-dimethyl-
• DTXSID00594474
• MS-22207
• AKOS006227733
• 87254-55-5
• 7-Isocyanato-2,2-dimethyl-2,3-dihydrobenzofuran
• SCHEMBL1024364
• J-506809
• JTJCJMYVKXVWIJ-UHFFFAOYSA-N
• starbld0007057
• 7-isocyanato-2,2-dimethyl-2,3-dihydro-1-benzofuran
• DB-076898
• 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate

• Inchi： 1S/C11H11NO2/c1-11(2)6-8-4-3-5-9(12-7-13)10(8)14-11/h3-5H,6H2,1-2H3
• InChI Key： JTJCJMYVKXVWIJ-UHFFFAOYSA-N
• SMILES： O1C2=C(N=C=O)C=CC=C2CC1(C)C

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 283.3±29.0 °C at 760 mmHg
• Flash Point: 127.4±18.7 °C
• Refractive Index: 1.564
• PSA: 38.66000
• LogP: 2.36740
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate

Comprehensive Overview of 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate (CAS No. 87254-55-5)

2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate (CAS No. 87254-55-5) is a specialized organic compound widely utilized in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its unique molecular structure, featuring a benzofuran core and an isocyanate functional group, makes it a versatile intermediate for researchers and industrial applications. The compound’s CAS number 87254-55-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance.

In recent years, the demand for 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate has surged due to its role in developing high-performance polymers and coatings. Its isocyanate group enables cross-linking reactions, enhancing durability and chemical resistance in end products. This aligns with the growing interest in sustainable and long-lasting materials, a topic frequently searched in AI-driven research and green chemistry forums. Researchers often inquire about its reactivity, synthesis pathways, and compatibility with other monomers, reflecting its importance in modern material science.

The compound’s benzofuran moiety is another focal point, as this structural motif is prevalent in bioactive molecules. Pharmaceutical innovators explore derivatives of 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate for potential therapeutic applications, particularly in drug discovery and medicinal chemistry. Online discussions frequently highlight its utility in creating scaffolds for small-molecule inhibitors or targeted therapies, addressing trending queries about personalized medicine and AI-assisted drug design.

From an industrial perspective, CAS No. 87254-55-5 is valued for its stability and adaptability in polymerization processes. Manufacturers prioritize compounds like this for producing adhesives, sealants, and elastomers with superior performance. Searches related to high-performance adhesives or eco-friendly coatings often intersect with discussions about this isocyanate derivative, underscoring its relevance in addressing contemporary challenges like carbon footprint reduction and circular economy initiatives.

Quality control and safety are paramount when handling 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. These methods align with frequently searched topics like analytical chemistry best practices and lab safety protocols, ensuring the compound meets stringent industry standards.

In summary, 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl isocyanate (CAS No. 87254-55-5) is a pivotal compound bridging multiple disciplines. Its applications in material science, pharmaceuticals, and industrial chemistry make it a subject of enduring interest. By addressing common search queries and integrating SEO-friendly keywords, this overview aims to provide a authoritative yet accessible resource for professionals and enthusiasts alike.